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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzoic acid

Cat. No.: B1666348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-
Amino-5-nitrobenzoic acid. The information is intended to ensure laboratory safety and

proper experimental execution.

General Information
2-Amino-5-nitrobenzoic acid, also known as 5-Nitroanthranilic acid, is a chemical

intermediate widely used in the synthesis of various bioactive compounds, including

quinazolones and other heterocyclic structures.[1] It is a bright yellow powder.[2]

Chemical Structure:

Safety and Handling
2.1 Hazard Identification

2-Amino-5-nitrobenzoic acid is classified as an irritant.[1] It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[3][4]

2.2 Personal Protective Equipment (PPE)

When handling 2-Amino-5-nitrobenzoic acid, the following personal protective equipment

should be worn:
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Eye Protection: Safety glasses with side-shields or goggles are required.[5]

Hand Protection: Wear appropriate chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[5]

Respiratory Protection: In case of insufficient ventilation or when dusts are generated, use a

NIOSH-approved respirator.[6]

2.3 First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek medical attention.[5]

After Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[5]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention.[3][5]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.[3]

Storage Procedures
Proper storage of 2-Amino-5-nitrobenzoic acid is crucial to maintain its stability and prevent

hazardous situations.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[5][7] Keep away from heat, sparks, and open flames.

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Storage Temperature: Store at room temperature.[2][7]
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Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Use personal

protective equipment as outlined in Section 2.2.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5]

Avoid generating dust.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₇H₆N₂O₄ [2][8]

Molecular Weight 182.13 g/mol [2][8]

Appearance Bright yellow powder [2]

Melting Point 270 °C (decomposes) [1][8][9]

Solubility Insoluble in water [1][2]

Storage Class 11 - Combustible Solids [8]

Experimental Protocol: Synthesis of 6-
Nitroquinazolin-4(3H)-one
This protocol describes a common application of 2-Amino-5-nitrobenzoic acid in the

synthesis of a quinazolinone derivative.

6.1 Materials

2-Amino-5-nitrobenzoic acid

Formamide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_6_Nitroquinazoline_as_a_Versatile_Building_Block_in_Organic_Synthesis_for_Drug_Discovery.pdf
https://www.guidechem.com/question/how-to-synthesize-2-amino-5-ni-id149251.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthetic_Utility_of_2_Amino_6_methyl_4_nitrobenzoic_Acid_and_Anthranilic_Acid.pdf
https://www.guidechem.com/question/how-to-synthesize-2-amino-5-ni-id149251.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthetic_Utility_of_2_Amino_6_methyl_4_nitrobenzoic_Acid_and_Anthranilic_Acid.pdf
https://www.guidechem.com/question/how-to-synthesize-2-amino-5-ni-id149251.html
https://www.mdpi.com/2305-7084/5/4/73
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthetic_Utility_of_2_Amino_6_methyl_4_nitrobenzoic_Acid_and_Anthranilic_Acid.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3679743/
https://www.mdpi.com/2305-7084/5/4/73
https://www.guidechem.com/question/how-to-synthesize-2-amino-5-ni-id149251.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthetic_Utility_of_2_Amino_6_methyl_4_nitrobenzoic_Acid_and_Anthranilic_Acid.pdf
https://www.benchchem.com/product/b1666348?utm_src=pdf-body
https://www.benchchem.com/product/b1666348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask

Heating mantle with magnetic stirrer

Thermometer

Condenser

Beaker

Buchner funnel and filter paper

Ice water

Isopropanol

6.2 Procedure

To a round-bottom flask, add 7.28 g (40.0 mmol) of 2-Amino-5-nitrobenzoic acid and 60

mL of formamide.[5]

Heat the mixture with stirring to 150°C.[5]

Maintain this temperature for 16 hours.[5] The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.[5]

Slowly add 500 mL of ice water to the reaction mixture and continue stirring for 1 hour to

precipitate the product.[5]

Collect the solid product by vacuum filtration using a Buchner funnel.[5]

Wash the collected solid with isopropanol.

Dry the product to obtain 6-Nitroquinazolin-4(3H)-one.

Diagrams
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Figure 1: Handling and Storage Workflow for 2-Amino-5-nitrobenzoic Acid
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Caption: Workflow for receiving, storing, handling, and responding to spills of 2-Amino-5-
nitrobenzoic acid.

Figure 2: Synthesis of 6-Nitroquinazolin-4(3H)-one
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Caption: Key steps in the synthesis of 6-Nitroquinazolin-4(3H)-one from 2-Amino-5-
nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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